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Compound of Interest

Compound Name: C.I. Pigment Red 52, disodium salt

Cat. No.: B1497102 Get Quote

For Researchers, Scientists, and Formulation Professionals

This technical guide provides a comprehensive overview of C.I. Pigment Red 52, a monoazo

lake pigment. While primarily utilized in the ink and plastics industries, this document details its

chemical and physical properties, synthesis, and characterization methodologies that may be

of interest to researchers and scientists in various fields, including material science and

formulation development.

Chemical Identity and Alternative Names
C.I. Pigment Red 52 is chemically identified as a salt of 4-[(4-chloro-5-methyl-2-

sulfophenyl)azo]-3-hydroxy-2-naphthalenecarboxylic acid. The specific properties of the

pigment can vary depending on the cation used in the laking process. The most common

variants are the calcium (Ca²⁺) and manganese (Mn²⁺) salts.

A variety of synonyms and trade names are used for C.I. Pigment Red 52 and its derivatives,

which can be a source of confusion. The Colour Index (C.I.) designation is the most precise

identifier.
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C.I. Name Chemical Salt CAS Number
Common
Synonyms/Trade
Names

C.I. Pigment Red 52 Disodium Salt 5858-82-2 -

C.I. Pigment Red 52:1 Calcium Salt 17852-99-2

BON Rubine, Lithol

Scarlet Red S6B,

Vilma[1]

C.I. Pigment Red 52:2 Manganese Salt 12238-31-2

Lithol Maroon,

Manganese Red

2G[2]

It is important to distinguish C.I. Pigment Red 52 (C.I. 15860) from C.I. Acid Red 52 (C.I.

45100), which is a different chemical compound with a distinct molecular structure.[3][4]

Physicochemical Properties
The performance characteristics of C.I. Pigment Red 52 are dictated by its physical and

chemical properties. These properties are summarized in the tables below. Data is primarily for

the calcium salt (52:1) and manganese salt (52:2) as they are the most commercially

significant.

Table 1: General and Physical Properties

Property
C.I. Pigment Red 52:1 (Ca
salt)

C.I. Pigment Red 52:2 (Mn
salt)

Molecular Formula C₁₈H₁₁CaClN₂O₆S[1] C₁₈H₁₁ClMnN₂O₆S

Molecular Weight 458.89 g/mol [1] 473.74 g/mol [5]

Appearance Red powder Red powder

Shade Bluish Red Bluish

Density ~1.6 g/cm³ ~1.70 g/cm³

Oil Absorption 30-55 g/100g 40-50%
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Table 2: Performance and Fastness Properties

Property
C.I. Pigment Red 52:1 (Ca
salt)

C.I. Pigment Red 52:2 (Mn
salt)

Heat Resistance 180°C[6] 180°C

Light Fastness (1-8 scale) 6[7] 6

Acid Resistance (1-5 scale) 2 4

Alkali Resistance (1-5 scale) 3-4 4

Water Resistance (1-5 scale) 5 -

Alcohol Resistance (1-5 scale) 3-4 -

Solubility
Insoluble in ethanol; soluble in

water (yellow-red solution)[1]

Insoluble in ethanol; soluble in

water (yellow-red solution)

Experimental Protocols
Synthesis of C.I. Pigment Red 52
The synthesis of C.I. Pigment Red 52 is a multi-stage process involving diazotization, coupling,

and laking (salt formation). The following is a representative laboratory-scale protocol.

Workflow for the Synthesis of C.I. Pigment Red 52
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Synthesis Workflow for C.I. Pigment Red 52

Diazotization

Coupling

Laking (Precipitation)

Post-Treatment

2-Amino-5-chloro-p-toluenesulfonic acid in NaOH(aq)

Add HCl and NaNO₂ at 0-5°C

Stir to form diazonium salt suspension

Add diazonium salt suspension dropwise

β-oxynaphthoic acid in NaOH(aq)

Formation of soluble azo dye (disodium salt)

Add metal salt solution (e.g., CaCl₂ for 52:1)

Precipitation of insoluble pigment

Filtration

Washing

Drying

Milling

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of C.I. Pigment Red 52.
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Detailed Methodology:

Diazotization:

Dissolve 2-Amino-5-chloro-p-toluenesulfonic acid in an aqueous sodium hydroxide

solution.

Cool the solution to 0-5°C in an ice bath.

Slowly add concentrated hydrochloric acid followed by an aqueous solution of sodium

nitrite.

Stir the resulting suspension for approximately 30 minutes to ensure complete formation of

the diazonium salt.

Any excess nitrous acid can be neutralized with amidosulfonic acid.

Coupling:

In a separate vessel, dissolve β-oxynaphthoic acid in an aqueous sodium hydroxide

solution.

Slowly add the diazonium salt suspension to the β-oxynaphthoic acid solution with

constant stirring. This results in the formation of the soluble disodium salt of the azo dye.

Laking and Post-Treatment:

To precipitate the insoluble pigment, add an aqueous solution of a metal salt (e.g., calcium

chloride for C.I. Pigment Red 52:1 or manganese chloride for C.I. Pigment Red 52:2).

The resulting pigment precipitate is then filtered, washed with water to remove soluble

impurities, dried, and milled to the desired particle size.

Characterization of C.I. Pigment Red 52
A variety of analytical techniques are employed to characterize the structure, purity, and

physical properties of azo pigments.
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General Experimental Workflow for Pigment Characterization

Caption: A diagram showing common analytical techniques for azo pigment characterization.

Methodologies:

Fourier Transform Infrared (FTIR) and Raman Spectroscopy: These techniques are used to

identify the functional groups present in the pigment molecule and to confirm its chemical

structure.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): This method involves the

thermal decomposition of the pigment and subsequent analysis of the fragments, providing a

"fingerprint" for identification.

X-ray Diffraction (XRD): XRD is used to determine the crystalline structure of the pigment,

which has a significant impact on its color and performance properties.

Scanning Electron Microscopy (SEM): SEM is used to visualize the particle size and

morphology of the pigment powders.

Toxicological Information
The toxicological profile of C.I. Pigment Red 52 is of importance for its safe handling and use. A

screening-level hazard characterization by the U.S. Environmental Protection Agency for the

C.I. Pigment Red 48 and 52 category indicates a low hazard potential. Due to the limited

bioavailability of monoazo pigments, they are generally not expected to be harmful to aquatic

or soil-dwelling organisms at low concentrations.[8]

For many organic pigments, the potential for irreversible toxic effects after repeated application

has not been demonstrated.[9] Carcinogenicity studies on several azo pigments have not

shown carcinogenic potential.[9] However, as with all chemical powders, appropriate personal

protective equipment should be used to minimize dust inhalation and skin contact during

handling.

Applications in Research and Industry
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The primary applications of C.I. Pigment Red 52 are in industrial settings where its coloristic

properties are valued.

Printing Inks: It is extensively used in solvent-based and water-based inks for packaging due

to its high color strength, good gloss, and low viscosity.[6]

Plastics and Polymers: C.I. Pigment Red 52 is used to color various plastics, although its

heat stability of 180°C can be a limitation for high-temperature processing.[6]

Paints and Coatings: It is recommended for use in industrial paints and decorative solvent-

based paints.[2][10]

While there is no evidence of its direct use in drug development or for studying biological

signaling pathways, its properties as a stable, colored nanoparticle after milling could be of

theoretical interest in material science studies related to drug delivery systems, for example, in

the context of formulation stability and particle characterization. Recent research has also

explored enhancing the thermal and light stability of C.I. Pigment Red 52:1 by intercalating it

into layered double hydroxides (LDHs), suggesting potential for the development of more

robust functional materials.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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